Cas no 64621-35-8 (2-[6-(2-Formylphenoxy)hexoxy]benzaldehyde)

• Product Name: 2-[6-(2-Formylphenoxy)hexoxy]benzaldehyde
• CAS No: 64621-35-8
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 501098
• PubChem ID: 4189843
• Update Time: 2025-04-19

2-[6-(2-Formylphenoxy)hexoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2’-(1,6-Hexanediyldioxy)bisbenzaldehyde
• -(1,6-Hexanediyldioxy)bisbenzaldehyde
• 1,6-bis(2'-formylphenyl)-1,6-dioxahexane
• 1,6-bis(2-formylphenyl)hexane
• 2,2 inverted exclamation mark -(1,6-Hexanediyldioxy)bisbenzaldehyde
• 2,2'-(1,6-HEXANEDIYLDIOXY) BISBENZALDEHYDE
• 2,2'-(hexane-1,6-diylbisoxy)dibenzaldehyde
• 2,2A'A in
• 2,2'-Hexandiyldioxy-di-benzaldehyd
• 2,2'-hexanediyldioxy-di-benzaldehyde
• 2-[6-(2-methanoylphenoxy)hexoxy]benzaldehyde
• A834831
• AG-G-42591
• CTK5C1487
• 2-[6-(2-formylphenoxy)hexoxy]benzaldehyde
• 2,2'-(hexane-1,6-diylbis(oxy))dibenzaldehyde
• 2,2'-(Hexamethylenebisoxy)bisbenzaldehyde
• 4,4'-(1,6-HEXANEDIYL)DIOXYDIBENZALDEHYDE
• 2-{[6-(2-FORMYLPHENOXY)HEXYL]OXY}BENZALDEHYDE
• DTXSID70400558
• SCHEMBL7656765
• 64621-35-8
• AKOS024334054
• 2-[6-(2-Formylphenoxy)hexoxy]benzaldehyde

• Inchi： 1S/C20H22O4/c21-15-17-9-3-5-11-19(17)23-13-7-1-2-8-14-24-20-12-6-4-10-18(20)16-22/h3-6,9-12,15-16H,1-2,7-8,13-14H2
• InChI Key： PIPIQYSPUYAGOG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCCCCCOC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 326.15186
• Monoisotopic Mass: 326.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 52.6
• LogP: 4.32980